![molecular formula C7H4I2N2 B155883 3,6-Diiodo-1H-indazole CAS No. 319472-78-1](/img/structure/B155883.png)
3,6-Diiodo-1H-indazole
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Overview
Description
3,6-Diiodo-1H-indazole, also known as I2IN, is an organic compound that has been studied for its potential applications in a variety of scientific fields. It is a heterocyclic compound containing an indazole ring with two iodine atoms attached to the ring. This compound has been studied for its potential uses in laboratory experiments, as well as for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods
Indazole derivatives, including those similar to 3,6-Diiodo-1H-indazole, are of great interest in medicinal chemistry for their kinase inhibitory activities. An optimized procedure for accessing 1H-indazole-3-carboxaldehyde derivatives through nitrosation of indoles highlights a general approach to polyfunctionalized 3-substituted indazoles, showcasing the versatility and chemical reactivity of the indazole core (Chevalier et al., 2018) Chevalier et al., 2018.
Chemical Reactivity and Modifications
The synthesis of novel heterocycles like 2,3-dihydrooxazolo[3,2-b]indazole for easy access to 1H-indazolones demonstrates the chemical reactivity of indazole derivatives and their potential for creating compounds with varied biological activities (Oakdale et al., 2009) Oakdale et al., 2009.
Medicinal Chemistry and Pharmacology
Pharmacological Activities
Indazole derivatives exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antibacterial effects. The discovery of 1H-indazole-6-amine derivatives as anticancer agents highlights the potential of such compounds in therapeutic applications (Ngo Xuan Hoang et al., 2022) Ngo Xuan Hoang et al., 2022.
Biological Evaluation
Indazole scaffolds have been evaluated for their antibacterial and antifungal activities, demonstrating the significance of the indazole core in developing new antimicrobial agents (Panda et al., 2022) Panda et al., 2022.
Novel Applications and Future Perspectives
Corrosion Inhibition
Research into the application of indazole derivatives for corrosion inhibition of copper showcases the versatility of indazole compounds beyond pharmacological uses. Specifically, the fabrication of self-assembled monolayers (SAMs) on copper surfaces using indazole derivatives indicates potential in materials science and engineering (Qiang et al., 2018) Qiang et al., 2018.
Neurological Disorders
The importance of indazole against neurological disorders has been explored, with compounds showing activity against Parkinson's disease, Alzheimer's disease, and mood disorders. This underlines the potential of indazole derivatives in addressing complex neurological conditions (Pal & Sahu, 2022) Pal & Sahu, 2022.
Safety and Hazards
Future Directions
Mechanism of Action
- Notably, indazole-containing compounds have diverse medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties .
- For instance, a derivative of 3,6-Diiodo-1H-indazole inhibited cell growth effectively against colon and melanoma cell lines .
Target of Action
Biochemical Pathways
properties
IUPAC Name |
3,6-diiodo-2H-indazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4I2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHVJIWVECAQYNF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C=C1I)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4I2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619269 |
Source
|
Record name | 3,6-Diiodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70619269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.93 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
319472-78-1 |
Source
|
Record name | 3,6-Diiodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70619269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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